Cas no 7210-64-2 (5-methyl-2,5-dihydrothiophen-2-one)

5-methyl-2,5-dihydrothiophen-2-one structure
7210-64-2 structure
Product Name:5-methyl-2,5-dihydrothiophen-2-one
CAS No:7210-64-2
Molecular Formula:C5H6OS
Molecular Weight:114.16554
CID:569421
PubChem ID:138962

5-methyl-2,5-dihydrothiophen-2-one Properties

Names and Identifiers

    • 2(5H)-Thiophenone,5-methyl-
    • 5-Methyl-2(5H)-thiophenone
    • 2-methyl-2H-thiophen-5-one
    • 5-methyl-5H-thiophen-2-one
    • 5-methyl-2,5-dihydrothiophen-2-one
    • 7210-64-2
    • 2(5H)-Thiophenone, 5-methyl-
    • SCHEMBL21648148
    • EN300-1590092
    • DTXSID70992822
    • QDQVRZPVOVZFMA-UHFFFAOYSA-N
    • 5-Methylthiophen-2(5H)-one
    • InChIKey: QDQVRZPVOVZFMA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H6OS/c1-4-2-3-5(6)7-4/h2-4H,1H3
    • SMILES: CC1C=CC(=O)S1

Computed Properties

  • Exact Mass: 114.01398
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 114.014
  • Heavy Atom Count: 7
  • Complexity: 117
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
  • Refractive Index: 1.546
  • Boiling Point: 204.8°C at 760 mmHg
  • Flash Point: 85.2°C
  • Density: 1.165

5-methyl-2,5-dihydrothiophen-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006AW5-50mg
2(5H)-Thiophenone,5-methyl-
7210-64-2 95%
50mg
$308.00 2025-02-21
A2B Chem LLC
AC93253-50mg
2(5H)-Thiophenone,5-methyl-
7210-64-2 95%
50mg
$293.00 2024-04-19
Aaron
AR006B4H-50mg
2(5H)-Thiophenone,5-methyl-
7210-64-2 95%
50mg
$362.00 2025-01-23
Enamine
EN300-1590092-0.05g
5-methyl-2,5-dihydrothiophen-2-one
7210-64-2 95%
0.05g
$245.0

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